Cas no 223670-46-0 (Guanidine, (4-methyl-1-isoquinolinyl)-)

Guanidine, (4-methyl-1-isoquinolinyl)- structure
223670-46-0 structure
Product name:Guanidine, (4-methyl-1-isoquinolinyl)-
CAS No:223670-46-0
MF:C11H12N4
MW:200.2397813797
CID:3914049

Guanidine, (4-methyl-1-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, (4-methyl-1-isoquinolinyl)-
    • Guanidine, N-(4-methyl-1-isoquinolinyl)-
    • Inchi: 1S/C11H12N4/c1-7-6-14-10(15-11(12)13)9-5-3-2-4-8(7)9/h2-6H,1H3,(H4,12,13,14,15)
    • InChI Key: RCMIBGLRCQEUBZ-UHFFFAOYSA-N
    • SMILES: N(C1C2=C(C=CC=C2)C(C)=CN=1)C(=N)N

Computed Properties

  • Exact Mass: 200.106
  • Monoisotopic Mass: 200.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.3A^2

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 388.2±44.0 °C(Predicted)
  • pka: 9.82±0.30(Predicted)

Guanidine, (4-methyl-1-isoquinolinyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-23644053-1.0g
N''-(4-methylisoquinolin-1-yl)guanidine
223670-46-0 95%
1.0g
$0.0 2023-02-03

Recommend Articles

Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.